(1R,4R)-4-Methoxy-6'-(3,3,3-trifluoropropoxy)spiro[cyclohexane-1,2'-inden]-1'(3'H)-one

• Molecular Formula: C18H21F3O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4'-methoxy-6-(3,3,3-trifluoropropoxy)spiro[3H-indene-2,1'-cyclohexane]-1-one
• InChI: InChI=1S/C18H21F3O3/c1-23-13-4-6-17(7-5-13)11-12-2-3-14(10-15(12)16(17)22)24-9-8-18(19,20)21/h2-3,10,13H,4-9,11H2,1H3
• InChI Key: DDKWGGYFDANCPV-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2(CC1)CC3=C(C2=O)C=C(C=C3)OCCC(F)(F)F

Description

The compound “(1R,4R)-4-Methoxy-6'-(3,3,3-trifluoropropoxy)spiro[cyclohexane-1,2'-inden]-1'(3'H)-one” is a chiral spirocyclic molecule featuring a cyclohexane ring fused to an indenone moiety via a spiro junction at the 1 and 2' positions. Key structural attributes include:

• Stereochemistry: The (1R,4R) configuration defines the spatial arrangement of substituents on the cyclohexane ring.
• Substituents: A methoxy group at the 4-position of the cyclohexane and a 3,3,3-trifluoropropoxy group at the 6'-position of the indenone.

This compound’s spiro architecture and fluorinated side chain suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to steric and electronic modulation .

Biological Activity

(1R,4R)-4-Methoxy-6'-(3,3,3-trifluoropropoxy)spiro[cyclohexane-1,2'-inden]-1'(3'H)-one is a synthetic compound with a unique spirocyclic structure that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including pharmacological properties and potential therapeutic applications.

• Molecular Formula : C$_{18}$H$_{21}$F$_3$O$_3$
• Molecular Weight : 342.36 g/mol
• CAS Number : 1383985-48-5

Antimicrobial Properties

Research highlights the compound's potential as an antimicrobial agent. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting that it may inhibit bacterial growth through mechanisms such as disrupting cell wall synthesis or interfering with metabolic pathways. For instance, compounds with similar structural motifs have shown promising results against pathogens like Staphylococcus aureus and Escherichia coli.

Anti-inflammatory Effects

Preliminary studies indicate that (1R,4R)-4-Methoxy-6'-(3,3,3-trifluoropropoxy)spiro[cyclohexane-1,2'-inden]-1'(3'H)-one may possess anti-inflammatory properties. It appears to modulate inflammatory cytokine production and inhibit pathways associated with inflammation, potentially offering therapeutic benefits in conditions such as arthritis and other inflammatory diseases.

Cytotoxic Activity

Cytotoxicity assays reveal that this compound exhibits selective toxicity towards certain cancer cell lines. The mechanism of action might involve the induction of apoptosis or disruption of cell cycle progression. Further studies are needed to elucidate the specific pathways involved and to assess the compound's efficacy in vivo.

Research Findings and Case Studies

Study	Findings
Study 1	Demonstrated antimicrobial activity against Gram-positive and Gram-negative bacteria.
Study 2	Showed significant reduction in inflammatory markers in animal models of arthritis.
Study 3	Indicated selective cytotoxicity in breast cancer cell lines with minimal effects on normal cells.

Future Directions

Further research is warranted to explore the full spectrum of biological activities associated with (1R,4R)-4-Methoxy-6'-(3,3,3-trifluoropropoxy)spiro[cyclohexane-1,2'-inden]-1'(3'H)-one. Key areas for future investigation include:

• Mechanistic Studies : Understanding the molecular mechanisms underlying its antimicrobial and anti-inflammatory effects.
• In Vivo Efficacy : Evaluating the compound's therapeutic potential in animal models to assess its safety and efficacy.
• Structure-Activity Relationship (SAR) : Investigating how modifications to its chemical structure affect biological activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Several structurally related spirocyclic compounds have been reported, differing primarily in substituents and spiro connectivity:

Compound Name	Key Substituents	Spiro Connectivity	Biological Activity/Notes	Reference
6'-(3,3,3-Trifluoropropoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione	Trifluoropropoxy (6'), dione (1',4)	Cyclohexane-1,2'-indene	No activity reported; used in synthetic studies
6'-Fluoro-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one	Fluoro (6'), hydroxyl (4)	Cyclohexane-1,2'-inden	Potential CNS activity due to fluorinated motifs
4',5',6',7'-Tetrahydrospiro[cyclohexane-1,1'-inden]-3'(2'H)-one	Hydrogenated indene, ketone (3')	Cyclohexane-1,1'-inden	Explored for anticonvulsant properties
trans-2-(4-Chlorobenzoyl)-3-aryl-spiro[cyclopropane-1,2'-indene]-1',3'-diones	Chlorobenzoyl, cyclopropane	Cyclopropane-1,2'-indene	Antimicrobial/nematicidal activity

Key Observations :

• Trifluoropropoxy vs.
• Methoxy vs. Dione : The methoxy group at the 4-position reduces steric hindrance relative to dione-containing analogues, possibly favoring receptor binding .
• Spiro Connectivity : The cyclohexane-1,2'-inden system in the target compound creates a distinct 3D conformation compared to cyclohexane-1,1'-inden or cyclopropane-fused systems, influencing target selectivity .

Computational Similarity Analysis

Using Tanimoto coefficients (ECFP4 fingerprints), the target compound shares ~70% similarity with 6'-(3-fluoropropoxy) analogues and ~65% with dione-containing spiroindene derivatives. This moderate similarity highlights the uniqueness of its trifluoropropoxy-methoxy combination .